Cas no 810672-03-8 (N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine)

N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine structure
810672-03-8 structure
Product Name:N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine
CAS No:810672-03-8
MF:C10H16Br2N2S
MW:356.120439529419
CID:2802949
PubChem ID:71407470
Update Time:2025-04-21

N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine
    • 810672-03-8
    • DTXSID70828036
    • Inchi: 1S/C10H16Br2N2S/c1-13(2)4-5-14(3)7-8-6-9(11)15-10(8)12/h6H,4-5,7H2,1-3H3
    • InChI Key: ARURMNXUTATFSJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(S1)Br)CN(C)CCN(C)C

Computed Properties

  • Exact Mass: 355.93805Da
  • Monoisotopic Mass: 353.94009Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.7Ų

N~1~-[(2,5-Dibromothiophen-3-yl)methyl]-N~1~,N~2~,N~2~-trimethylethane-1,2-diamine Related Literature

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